1-[(1,2-Dimethylindol-5-yl)methyl]-3-(4-nitrophenyl)thiourea

• IUPAC Name: 1-[(1,2-dimethylindol-5-yl)methyl]-3-(4-nitrophenyl)thiourea
• InChI: InChI=1S/C18H18N4O2S/c1-12-9-14-10-13(3-8-17(14)21(12)2)11-19-18(25)20-15-4-6-16(7-5-15)22(23)24/h3-10H,11H2,1-2H3,(H2,19,20,25)
• InChI Key: ZEXRBTWEHMZYJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N1C)C=CC(=C2)CNC(=S)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol

Description

Synthesis Analysis

This involves a detailed study of the methods used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions used in the synthesis process.

Molecular Structure Analysis

This involves studying the arrangement of atoms in the molecule and the bonds between them. Techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes understanding the reagents and conditions that cause the compound to react, the mechanism of the reaction, and the products formed.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, density, and refractive index. Chemical properties like acidity or basicity, reactivity with other substances, and stability can also be studied.

Mechanism of Action

If the compound is biologically active, its mechanism of action in the body would be studied. This could involve understanding how the compound interacts with biological molecules and the biochemical pathways it affects.

Safety and Hazards

This involves understanding the potential risks associated with the compound. It includes studying its toxicity, flammability, environmental impact, and precautions needed for safe handling and storage.